Cas no 1142188-69-9 (5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone)

• Product Name: 5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone
• CAS No: 1142188-69-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD11869814
• CID: 3047727
• PubChem ID: 45790229
• Update Time: 2024-11-03

5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone
• 5-Bromo-2-Hydroxy-4-Methylnicotinonitrile(WXC00590)
• 5-Bromo-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 5-BROMO-2-HYDROXY-4-METHYLNICOTINONITRILE
• 3-Pyridinecarbonitrile, 5-bromo-1,2-dihydro-4-methyl-2-oxo-
• 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 5-Bromo-3-cyano-4-methyl-2(1H)-pyridinon
• SCHEMBL22264572
• 1142188-69-9
• CS-0199278
• SCHEMBL17508477
• W11865
• MFCD11869814
• BS-50538

• MDL： MFCD11869814
• Inchi： 1S/C7H5BrN2O/c1-4-5(2-9)7(11)10-3-6(4)8/h3H,1H3,(H,10,11)
• InChI Key： REOPINQMTRITRR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(Br)C(C)=C1C#N

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 377.3±42.0 °C at 760 mmHg
• Flash Point: 182.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds